Amg-076
Amg-076
AMG-076 is a melanin concentrating hormone receptor 1 (MCHR1) antagonist with reduced hERG inhibition.
Brand Name:
Vulcanchem
CAS No.:
1001438-96-5
VCID:
VC0518398
InChI:
InChI=1S/C26H33F3N2O2.C6H6O3S/c1-16-20-15-31(12-10-25(24(32)33)8-3-2-4-9-25)11-7-17(20)13-22-23(16)19-14-18(26(27,28)29)5-6-21(19)30-22;7-10(8,9)6-4-2-1-3-5-6/h5-6,14,16-17,20,30H,2-4,7-13,15H2,1H3,(H,32,33);1-5H,(H,7,8,9)/t16-,17-,20-;/m1./s1
SMILES:
CC1C2CN(CCC2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O
Molecular Formula:
C32H39F3N2O5S
Molecular Weight:
620.7 g/mol
Amg-076
CAS No.: 1001438-96-5
Cat. No.: VC0518398
Molecular Formula: C32H39F3N2O5S
Molecular Weight: 620.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AMG-076 is a melanin concentrating hormone receptor 1 (MCHR1) antagonist with reduced hERG inhibition. |
|---|---|
| CAS No. | 1001438-96-5 |
| Molecular Formula | C32H39F3N2O5S |
| Molecular Weight | 620.7 g/mol |
| IUPAC Name | 1-[2-[(4aR,11R,11aS)-11-methyl-9-(trifluoromethyl)-1,3,4,4a,5,6,11,11a-octahydropyrido[4,3-b]carbazol-2-yl]ethyl]cyclohexane-1-carboxylic acid;benzenesulfonic acid |
| Standard InChI | InChI=1S/C26H33F3N2O2.C6H6O3S/c1-16-20-15-31(12-10-25(24(32)33)8-3-2-4-9-25)11-7-17(20)13-22-23(16)19-14-18(26(27,28)29)5-6-21(19)30-22;7-10(8,9)6-4-2-1-3-5-6/h5-6,14,16-17,20,30H,2-4,7-13,15H2,1H3,(H,32,33);1-5H,(H,7,8,9)/t16-,17-,20-;/m1./s1 |
| Standard InChI Key | IBDOVKSLMMFQPJ-IUPOGUASSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]2CN(CC[C@@H]2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O |
| SMILES | CC1C2CN(CCC2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O |
| Canonical SMILES | CC1C2CN(CCC2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O |
| Appearance | Solid powder |
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